1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one

• CAS No.: 61633-23-6
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-methyl-5-(2-methylpropyl)pyrrolidin-2-one
• InChI: InChI=1S/C9H17NO/c1-7(2)6-8-4-5-9(11)10(8)3/h7-8H,4-6H2,1-3H3
• InChI Key: PGBJVUFFHFPSTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CCC(=O)N1C

Description

1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one is a chemical compound belonging to the class of pyrrolidinones. Pyrrolidinones are five-membered lactams that are widely encountered in both natural and synthetic compounds. This compound is known for its versatile applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

The synthesis of 1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one can be achieved through several routes. One common method involves the reductive amination of levulinic acid or its esters . Another approach is the selective synthesis via the ring contraction and deformylative functionalization of piperidine derivatives . Industrial production methods often involve the use of specific oxidants and additives to achieve high selectivity and yield .

Chemical Reactions Analysis

1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidants, reducing agents, and electrophiles. For instance, the compound can be oxidized to form carboxylic acids or reduced to form alcohols . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one has numerous scientific research applications. In chemistry, it is used as a versatile synthon in organic synthesis due to its rich reactivity . In biology and medicine, it serves as a scaffold for designing bioactive molecules with potential therapeutic effects . The compound is also employed in the industry as a solvent and intermediate for the production of pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. For example, it can inhibit certain enzymes or receptors, leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-Methyl-5-(2-methylpropyl)pyrrolidin-2-one can be compared with other similar compounds, such as N-Methyl-2-pyrrolidinone and N-Methyl-α-pyrrolidinone . These compounds share similar structural features but differ in their specific substituents and functional groups. The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct reactivity and applications .

Conclusion

This compound is a versatile compound with significant applications in various scientific fields. Its unique structure and reactivity make it a valuable synthon in organic synthesis, a potential therapeutic agent in medicine, and a useful intermediate in industrial processes.